2-(benzo[d][1,3]dioxol-5-yl)-N-(5-benzoyl-4-phenylthiazol-2-yl)acetamide

• IUPAC Name: 2-(1,3-benzodioxol-5-yl)-N-(5-benzoyl-4-phenyl-1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C25H18N2O4S/c28-21(14-16-11-12-19-20(13-16)31-15-30-19)26-25-27-22(17-7-3-1-4-8-17)24(32-25)23(29)18-9-5-2-6-10-18/h1-13H,14-15H2,(H,26,27,28)
• InChI Key: OAZUOJKLAFBAON-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CC(=O)NC3=NC(=C(S3)C(=O)C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C25H18N2O4S
• Molecular Weight: 442.5 g/mol

Description

The compound “2-(benzo[d][1,3]dioxol-5-yl)-N-(5-benzoyl-4-phenylthiazol-2-yl)acetamide” is a complex organic molecule that contains several functional groups. These include a benzodioxole group, a benzoyl group, a phenyl group, and a thiazole group. The presence of these groups suggests that this compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the benzodioxole group could be introduced via a condensation reaction of a catechol with a halogenated hydrocarbon. The benzoyl and phenyl groups could be introduced through Friedel-Crafts acylation and alkylation reactions, respectively.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several aromatic rings and heterocycles. The benzodioxole and phenyl groups are likely to contribute to the compound’s planarity, while the thiazole group could introduce some degree of non-planarity.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the presence of the various functional groups. For instance, the benzoyl group could undergo nucleophilic acyl substitution reactions, while the thiazole group could participate in reactions typical of aromatic heterocycles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of multiple aromatic rings would likely make the compound relatively non-polar and insoluble in water. Its melting and boiling points would be expected to be relatively high due to the presence of multiple intermolecular forces.

Scientific Research Applications

Antifungal Activity

• . .

Crystallography and Structural Studies

• . Such studies contribute to our understanding of the compound’s behavior and potential applications.

Molecular Electrostatic Potentials (MEP)

• MEP analysis helps explore the relationship between molecular structure and physicochemical properties. .

Anticancer Research

• While specific studies on this compound’s anticancer properties are scarce, its structural features warrant investigation. .

Organoselenium Chemistry

• The synthesis of novel organoselenium compounds incorporating the benzo[d][1,3]dioxole subunit has been reported. . Further exploration of their properties may reveal additional applications.

Future Directions

Given the structural complexity of this compound, it could be of interest in various fields of research, including medicinal chemistry, materials science, and synthetic chemistry.